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Compound of Interest

Compound Name: 4-Ethyl-3,3-dimethyloctane

Cat. No.: B14556946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and analysis of 4-Ethyl-3,3-dimethyloctane. Due to the limited availability of
experimental data for this specific isomer, this guide incorporates computed data and
representative experimental protocols for structurally similar branched alkanes to provide a
practical resource for laboratory applications.

Molecular Structure and Identification

4-Ethyl-3,3-dimethyloctane is a saturated branched-chain alkane. Its fundamental properties
are summarized in the table below. The core structure consists of an eight-carbon octane chain
with an ethyl group at the fourth carbon and two methyl groups at the third carbon.
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Property Value Source
IUPAC Name 4-Ethyl-3,3-dimethyloctane [1112]
Molecular Formula Ci2H26 [1]12]
Molecular Weight 170.33 g/mol [11[2]
CAS Number 62183-57-7 [1][2]
Canonical SMILES CCCCCc(Ce)c(c)(c)ce [1]

BKNJDUXGYCILJT-
InChl Key [1]
UHFFFAOYSA-N

Computed XLogP3-AA 5.8 [1]
Computed Boiling Point Data not available
Computed Density Data not available

Note: Most physical properties for 4-Ethyl-3,3-dimethyloctane are computationally derived
due to a lack of extensive experimental data in the literature.

Step 1: Tertiary Alcohol Formation

Step 2: Reduction to Alkane
Alkyl Halide [— MBI Ehet THE | o0 d Reagent [——<Ct9€ ! Tertiary Alcohol }—»

Reduction (e.g., via Tosylate and LiAIH4) }—P{ 4-Ethyl-3,3-dimethyloctane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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